molecular formula C18H17NO2 B8360868 4-(2-Quinolinylmethoxy)benzeneethanol

4-(2-Quinolinylmethoxy)benzeneethanol

Cat. No.: B8360868
M. Wt: 279.3 g/mol
InChI Key: HQVRLBYYRRAXFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Quinolinylmethoxy)benzeneethanol is a useful research compound. Its molecular formula is C18H17NO2 and its molecular weight is 279.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H17NO2

Molecular Weight

279.3 g/mol

IUPAC Name

2-[4-(quinolin-2-ylmethoxy)phenyl]ethanol

InChI

InChI=1S/C18H17NO2/c20-12-11-14-5-9-17(10-6-14)21-13-16-8-7-15-3-1-2-4-18(15)19-16/h1-10,20H,11-13H2

InChI Key

HQVRLBYYRRAXFL-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C=CC(=N2)COC3=CC=C(C=C3)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Hydroxybenzeneethanol (103.5 g) was stirred in ethanol (1.5 l), at room temperature. A solution of potassium hydroxide (84 g) in ethanol (1.5 l) was added dropwise, over a 1 hour period. 2-(Chloromethyl)quinoline monohydrochloride was added portionwise over a 25-minutes period. The reaction mixture was stirred and refluxed for 12 hours. The reaction mixture was poured out into water (5 l) and this mixture was stirred vigorously. The precipitate was filtered off, and washed with water (2 l). Toluene was added and azeotroped on the rotary evaporator. The residue was dried, yielding 187 g (89%) of 4-(2-quinolinylmethoxy)benzeneethanol (intermediate 1, mp. 144.8° C.).
Quantity
103.5 g
Type
reactant
Reaction Step One
Quantity
1.5 L
Type
solvent
Reaction Step One
Quantity
84 g
Type
reactant
Reaction Step Two
Quantity
1.5 L
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
Quantity
5 L
Type
reactant
Reaction Step Four

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